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Compound of Interest

Compound Name: HP1142

Cat. No.: B15579092

Extensive searches for a chemical product or substance identified as "HP1142" have not
yielded a corresponding Safety Data Sheet (SDS) or specific disposal protocols. The identifier
"HP1142" is associated with various electronic devices manufactured by HP, such as the
"Probe Control and Power Module 1142A" and the "All-in-One Desktop PC 24-cb1142". It is
crucial to distinguish between electronic waste and chemical waste, as their disposal
procedures are vastly different.

To ensure the safe and proper disposal of the material in question, please provide further
details to clarify its identity. Important information would include:

Full Product Name: As it appears on the container or packaging.

Product Type: (e.g., ink, solvent, primer, cleaning agent).

Product Number or Part Number: Often found near the product name.

Any other identifying information from the label.

In the absence of specific information on "HP1142," this document provides a general
framework for the safe handling and disposal of laboratory chemical waste, in line with
standard laboratory safety practices.

General Laboratory Chemical Disposal Procedures
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Researchers, scientists, and drug development professionals must adhere to strict protocols for

chemical waste disposal to ensure personnel safety and environmental protection. The

following steps outline a generalized procedure.

Important Note: This is a generalized guide. Always consult the specific Safety Data Sheet

(SDS) for the chemical you are using before handling or disposing of it.

Step 1: Chemical Identification and Hazard Assessment

Locate the SDS: The Safety Data Sheet is the primary source of information for a specific
chemical, detailing its physical and chemical properties, hazards, and disposal
recommendations.

Identify Hazards: Determine the primary hazards associated with the waste (e.g., flammable,
corrosive, reactive, toxic).

Segregate Waste: Never mix incompatible waste streams. For example, halogenated and
non-halogenated solvents should typically be collected in separate containers. Acids and
bases should also be segregated.

Step 2: Proper Waste Collection and Storage

Use Appropriate Containers: Collect chemical waste in containers that are compatible with
the chemical. For instance, do not store corrosive materials in metal cans.

Label Containers Clearly: All waste containers must be clearly labeled with "Hazardous
Waste" and the specific contents.

Keep Containers Closed: Waste containers should be sealed except when adding waste.

Secondary Containment: Store waste containers in a secondary container, such as a
chemical-resistant tub, to contain any potential leaks.

Designated Storage Area: Store waste in a well-ventilated, designated area away from
general laboratory traffic.

Step 3: Arranging for Disposal
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» Contact Environmental Health and Safety (EHS): Your institution's EHS department is
responsible for the collection and disposal of hazardous waste.

e Request a Pickup: Follow your institution's specific procedures for requesting a hazardous
waste pickup. This may involve filling out an online form or calling a dedicated waste line.

» Provide Necessary Information: Be prepared to provide details about the waste, including the
chemical name, quantity, and hazard class.

Quantitative Data for Common Laboratory Solvents

The following table provides a summary of key data for common laboratory solvents to illustrate
the type of information found on an SDS that informs disposal procedures.
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] ] o ] Disposal
Chemical CAS Primary Boiling Flash Point . .
. Considerati
Name Number Hazards Point (°C) (°C)
ons
Collectin a
Flammable designated
Ethanol 64-17-5 Liquid, Eye 78.37 13 flammable
Irritant waste
container.
Collectin a
Flammable designated
Isopropanol 67-63-0 Liquid, Eye 82.6 12 flammable
Irritant waste
container.
Collectin a
Flammable designated
Acetone 67-64-1 Liquid, Eye 56 -20 flammable
Irritant waste
container.
Collectin a
) Carcinogen, designated
Dichlorometh )
75-09-2 Skin/Eye 39.6 N/A halogenated
ane
Irritant solvent waste
container.
Collectin a
designated
Flammable
o non-
Hexane 110-54-3 Liquid, 69 -22
_ halogenated
Neurotoxin

solvent waste

container.

Experimental Protocols

Protocol for Neutralization of a Corrosive Acidic Waste (General Example)
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o Preparation: Work in a fume hood and wear appropriate Personal Protective Equipment
(PPE), including safety goggles, a lab coat, and acid-resistant gloves. Have a spill kit ready.

« Dilution: Slowly add the acidic waste to a large volume of cold water in a suitable container
(e.g., a large beaker or carboy). Never add water to acid.

» Neutralization: While stirring gently, slowly add a weak base (e.g., sodium bicarbonate
solution) to the diluted acid.

e pH Monitoring: Periodically check the pH of the solution using a pH meter or pH strips.
Continue adding the base until the pH is between 6.0 and 8.0.

» Disposal: Once neutralized, the solution may be permissible for drain disposal, depending on
local regulations and the absence of other hazardous components. Always confirm with your
institution's EHS department before any drain disposal.

Visualizing the Disposal Workflow

The following diagram illustrates a generalized workflow for the proper disposal of laboratory
chemical waste.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Step 1: Preparation & ldentification

Start: Chemical Waste Generated

Identify Chemical &

Consult SDS

Assess Hazards
(Flammable, Corrosive, etc.)

Proceed to Collection

Step 2: CoIIe(it'ion & Storage

Segregate Incompatible
Waste Streams

Use Labeled, Compatible
Waste Container

Store in Secondary Containment
in Designated Area

Ready for Disposal

Step 3: Fir;?l Disposal

Contact Environmental
Health & Safety (EHS)

Request Waste Pickup

End: Waste Collected by EHS

Click to download full resolution via product page

Caption: Generalized workflow for laboratory chemical waste disposal.
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 To cite this document: BenchChem. [Identification of "HP1142" for Disposal Procedures].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15579092#hp1142-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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